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Compound of Interest

Compound Name: ATP-Red 1

Cat. No.: B560525 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of stock and working

solutions of ATP-Red 1, a fluorescent probe designed to selectively and rapidly respond to

intracellular ATP concentrations. Accurate preparation of these solutions is critical for reliable

and reproducible results in cell-based assays monitoring mitochondrial ATP levels.

ATP-Red 1 is a valuable tool for studying cellular metabolism, and its proper handling is

essential for successful experimentation. These guidelines cover reconstitution of the

lyophilized product, preparation of concentrated stock solutions, and dilution to final working

concentrations for cell staining.

Quantitative Data Summary
For ease of reference and comparison, the following tables summarize the key quantitative

parameters for preparing ATP-Red 1 solutions.

Table 1: ATP-Red 1 Stock Solution Parameters
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Parameter Recommended Value Notes

Solvent DMSO
Sonication may be used to aid

dissolution[1].

Recommended Concentration 5-10 mM
A 1000X stock solution is often

prepared in this range[2][3].

Storage Temperature -20°C or -80°C Protect from light[4][5].

Short-term Stability (-20°C) Up to 1 month
Avoid repeated freeze-thaw

cycles.

Long-term Stability (-80°C) Up to 6 months
Aliquoting is recommended to

minimize degradation.

Table 2: ATP-Red 1 Working Solution Parameters
Parameter Recommended Value Notes

Diluent
PBS or serum-free cell culture

medium

The optimal diluent may vary

depending on the experimental

setup.

Final Concentration 1-10 µM

The optimal concentration

should be determined by the

end-user for their specific cell

type and experimental

conditions.

Preparation Prepare fresh before each use

The working solution should be

used immediately after

preparation.

Storage Not recommended
Discard any unused working

solution.
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Protocol 1: Preparation of ATP-Red 1 Stock Solution (10
mM)
This protocol describes the reconstitution of lyophilized ATP-Red 1 to prepare a 10 mM stock

solution.

Materials:

ATP-Red 1 (lyophilized solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge

Sterile microcentrifuge tubes

Procedure:

Before opening, centrifuge the vial of lyophilized ATP-Red 1 to ensure all the powder is at

the bottom of the vial.

Allow the vial to warm to room temperature.

Add the appropriate volume of DMSO to the vial to achieve a 10 mM concentration. For

example, to a 1 mg vial of ATP-Red 1 (MW: 561.48 g/mol ), add 178.1 µL of DMSO.

Vortex briefly to dissolve the solid. If necessary, sonicate the solution to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months), protected from light.

Protocol 2: Preparation of ATP-Red 1 Working Solution
(5 µM)
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This protocol details the dilution of the ATP-Red 1 stock solution to a final working

concentration for cell staining.

Materials:

ATP-Red 1 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS) or serum-free cell culture medium

Sterile microcentrifuge tubes

Procedure:

On the day of the experiment, thaw an aliquot of the 10 mM ATP-Red 1 stock solution at

room temperature.

Calculate the volume of stock solution required for your experiment. For example, to prepare

1 mL of a 5 µM working solution, you will need 0.5 µL of the 10 mM stock solution.

Dilute the stock solution in PBS or serum-free cell culture medium to the desired final

concentration (e.g., 1-10 µM). It is recommended to perform a serial dilution for accuracy.

Mix the working solution thoroughly by gentle vortexing or pipetting.

Use the working solution immediately for cell staining procedures. Protect the solution from

light during preparation and use.

Visualizations
Experimental Workflow for ATP-Red 1 Solution
Preparation
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Stock Solution Preparation

Working Solution Preparation

Start: Lyophilized ATP-Red 1

Centrifuge vial

Warm to Room Temperature

Add DMSO to 10 mM

Vortex/Sonicate to Dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C (Protect from light)

Start: Thaw Stock Solution Aliquot

On day of experiment

Dilute in PBS or Serum-Free Medium (1-10 µM)

Mix Thoroughly

Use Immediately for Cell Staining
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Caption: Workflow for preparing ATP-Red 1 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

